Cas no 650622-09-6 (1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-)
650622-09-6 structure
Product Name:1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-
CAS No:650622-09-6
MF:C10H14O6
MW:230.214563846588
CID:408599
PubChem ID:68561310
Update Time:2025-04-19
1,2,4-Cyclohexanetricarboxylic acid, 6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-
- 6-methylcyclohexane-1,2,4-tricarboxylic acid
- 650622-09-6
- DTXSID40738613
- SCHEMBL3237860
-
- Inchi: 1S/C10H14O6/c1-4-2-5(8(11)12)3-6(9(13)14)7(4)10(15)16/h4-7H,2-3H2,1H3,(H,11,12)(H,13,14)(H,15,16)
- InChI Key: KOJJKPOPLGHOJX-UHFFFAOYSA-N
- SMILES: OC(C1C(C(=O)O)CC(C(=O)O)CC1C)=O
Computed Properties
- Exact Mass: 230.07902
- Monoisotopic Mass: 230.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 111.9
1,2,4-Cyclohexanetricarboxylic acid, 6-methyl- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
650622-09-6 (1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-) Related Products
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 874-61-3(4-oxocyclohexane-1-carboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 88-09-5(2-Ethylbutyric acid)
- 498-21-5(Methylsuccinic acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
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